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Compound of Interest

Compound Name: BI-6901

Cat. No.: B606093 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for BI-6901 is not publicly available. The

following guidance is based on established best practices for handling potent, novel small

molecule inhibitors in a laboratory setting. Researchers must consult their institution's specific

Environmental Health and Safety (EHS) guidelines and perform a risk assessment before

handling this compound.

This document provides essential, immediate safety and logistical information for the

operational use and disposal of BI-6901, a potent small molecule inhibitor of the chemokine

receptor CCR10. The procedural guidance is intended for researchers, scientists, and drug

development professionals to ensure the safe handling of this compound.

Personal Protective Equipment (PPE)
Appropriate PPE is the cornerstone of laboratory safety when handling potent chemical

compounds. The following table summarizes the recommended PPE for handling BI-6901.
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles or Glasses

Must meet ANSI Z87.1

standards. Provides protection

from splashes and particulates.

[1]

Face Shield

To be worn over safety glasses

or goggles during procedures

with a high risk of splashing.[2]

Hand Protection Disposable Nitrile Gloves

Double-gloving is

recommended to minimize the

risk of exposure due to tears or

contamination.[2] Gloves

should be changed

immediately if contaminated.

Body Protection Laboratory Coat

A buttoned, long-sleeved lab

coat is the minimum

requirement.[3] Consider a

disposable gown for added

protection during weighing and

solution preparation.

Respiratory Protection Fume Hood

All handling of powdered BI-

6901 and preparation of stock

solutions should be performed

in a certified chemical fume

hood to prevent inhalation of

airborne particles.

N95 Respirator

May be required for certain

procedures as determined by a

risk assessment, especially if a

fume hood is not available.

Foot Protection Closed-toe Shoes

Required in all laboratory

settings to protect against

spills and falling objects.[3]
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Experimental Protocol: Handling and Preparation of
BI-6901 Solutions
This protocol outlines the essential steps for safely handling BI-6901 powder and preparing

solutions.

1. Preparation and Precaution:

Ensure all necessary PPE is donned correctly before entering the designated handling area.

Verify that the chemical fume hood is functioning correctly.

Designate a specific area within the fume hood for handling BI-6901 to contain any potential

contamination.

2. Weighing the Compound:

Perform all weighing operations within the chemical fume hood.

Use a disposable weigh boat or paper.

Handle the container of BI-6901 with care to avoid generating airborne dust.

Close the primary container immediately after dispensing the required amount.

3. Solution Preparation:

Add the solvent to the weighed BI-6901 in the fume hood.

Ensure the vessel is securely capped before mixing or vortexing.

If sonication is required, ensure the vessel is sealed to prevent aerosol generation.

4. Post-Handling Procedures:

Decontaminate all surfaces within the fume hood that may have come into contact with BI-
6901.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b606093?utm_src=pdf-body
https://www.benchchem.com/product/b606093?utm_src=pdf-body
https://www.benchchem.com/product/b606093?utm_src=pdf-body
https://www.benchchem.com/product/b606093?utm_src=pdf-body
https://www.benchchem.com/product/b606093?utm_src=pdf-body
https://www.benchchem.com/product/b606093?utm_src=pdf-body
https://www.benchchem.com/product/b606093?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606093?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dispose of all contaminated disposable materials in the designated hazardous waste

container.[4]

Donning and Doffing PPE Workflow
The following diagram illustrates the correct sequence for putting on (donning) and taking off

(doffing) personal protective equipment to minimize contamination risk.
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PPE Donning and Doffing Workflow

Disposal Plan
Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

[5]

Solid Waste: All solid materials contaminated with BI-6901, including weigh boats, pipette

tips, and gloves, must be collected in a clearly labeled hazardous waste container for solids.

[4]

Liquid Waste: Unused stock solutions and working solutions containing BI-6901 should be

collected in a designated, leak-proof hazardous waste container compatible with the solvent

used.[4]
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Decontamination: All non-disposable equipment and surfaces should be decontaminated

with an appropriate solvent or cleaning solution. The rinsate from this cleaning should also

be collected as hazardous liquid waste.

Institutional Guidelines: All waste must be managed and disposed of according to your

institution's hazardous waste program. Never dispose of BI-6901 down the drain or in regular

trash.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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